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molecular formula C15H17N3O5S2 B1228276 2-[2-[(4-Acetamidophenyl)sulfonylamino]-4-thiazolyl]acetic acid ethyl ester

2-[2-[(4-Acetamidophenyl)sulfonylamino]-4-thiazolyl]acetic acid ethyl ester

Cat. No. B1228276
M. Wt: 383.4 g/mol
InChI Key: VISGQGQJQWSXHJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07618961B2

Procedure details

The title compound was prepared from ethyl 2-amino-4-thiazolylacetate and 4-acetamidobenzenesulfonyl chloride as described in the synthetic METHOD B to give a white solid (5.6 mg) with purity >90%. LCMS (pos) m/z 384.2.
Name
ethyl 2-amino-4-thiazolylacetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
4-acetamidobenzenesulfonyl chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
title compound
[Compound]
Name
solid

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[S:3][CH:4]=[C:5]([CH2:7][C:8]([O:10][CH2:11][CH3:12])=[O:9])[N:6]=1.[C:13]([NH:16][C:17]1[CH:22]=[CH:21][C:20]([S:23](Cl)(=[O:25])=[O:24])=[CH:19][CH:18]=1)(=[O:15])[CH3:14]>>[C:13]([NH:16][C:17]1[CH:18]=[CH:19][C:20]([S:23]([NH:1][C:2]2[S:3][CH:4]=[C:5]([CH2:7][C:8]([O:10][CH2:11][CH3:12])=[O:9])[N:6]=2)(=[O:25])=[O:24])=[CH:21][CH:22]=1)(=[O:15])[CH3:14]

Inputs

Step One
Name
ethyl 2-amino-4-thiazolylacetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC=1SC=C(N1)CC(=O)OCC
Name
4-acetamidobenzenesulfonyl chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)NC1=CC=C(C=C1)S(=O)(=O)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
C(C)(=O)NC1=CC=C(C=C1)S(=O)(=O)NC=1SC=C(N1)CC(=O)OCC
[Compound]
Name
solid
Type
product
Smiles
Measurements
Type Value Analysis
AMOUNT: MASS 5.6 mg

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.